3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
Brand Name: Vulcanchem
CAS No.:
VCID: VC16300136
InChI: InChI=1S/C13H14BrN3/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9H2
SMILES:
Molecular Formula: C13H14BrN3
Molecular Weight: 292.17 g/mol

3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine

CAS No.:

Cat. No.: VC16300136

Molecular Formula: C13H14BrN3

Molecular Weight: 292.17 g/mol

* For research use only. Not for human or veterinary use.

3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine -

Specification

Molecular Formula C13H14BrN3
Molecular Weight 292.17 g/mol
IUPAC Name 3-(4-bromophenyl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
Standard InChI InChI=1S/C13H14BrN3/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9H2
Standard InChI Key ADECVMMOLHCQTO-UHFFFAOYSA-N
Canonical SMILES C1CCC2=NN=C(N2CC1)C3=CC=C(C=C3)Br

Introduction

3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H- triazolo[4,3-a]azepine is a complex organic compound belonging to the class of triazoloazepines. It features a bromophenyl group and a tetrahydrotriazole structure, contributing to its unique chemical properties and potential biological applications. This compound is classified as a heterocyclic compound due to the presence of nitrogen atoms in its ring structure, specifically categorized under triazoles and azepines, known for their diverse pharmacological properties.

Key Structural Data:

  • Molecular Formula: C13H13BrN4

  • Molecular Weight: Approximately 294.17 g/mol

  • Chemical Class: Heterocyclic compound, specifically a triazoloazepine

Synthesis Methods

The synthesis of 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H- triazolo[4,3-a]azepine typically involves multi-step organic reactions starting from simpler precursors. One effective method includes reactions conducted under reflux conditions or at lower temperatures to prevent decomposition of sensitive intermediates. The choice of solvent and temperature control is critical for optimizing yield and purity.

Biological Activities and Potential Applications

Research indicates that compounds in this class may exhibit activity against bacterial strains through inhibition of cell wall synthesis or interference with metabolic pathways. This suggests potential antibacterial properties for 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H- triazolo[4,3-a]azepine. Additionally, its structural characteristics make it a candidate for further studies in medicinal chemistry, particularly in exploring its interactions with biological targets such as enzymes or receptors.

Potential Applications:

  • Antibacterial Agent: Potential activity against bacterial strains.

  • Medicinal Chemistry: Candidate for studying interactions with biological targets.

Analytical Techniques

Relevant analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structural integrity and purity of 3-(4-Bromo-phenyl)-6,7,8,9-tetrahydro-5H- triazolo[4,3-a]azepine. These methods provide detailed information about the compound's molecular structure and help in identifying any impurities.

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